Cas no 141075-26-5 (Ethanone, 2-[(5-methyl-1H-benzimidazol-2-yl)thio]-1-phenyl-)

Ethanone, 2-[(5-methyl-1H-benzimidazol-2-yl)thio]-1-phenyl- structure
141075-26-5 structure
Product Name:Ethanone, 2-[(5-methyl-1H-benzimidazol-2-yl)thio]-1-phenyl-
CAS No:141075-26-5
MF:C16H14N2OS
MW:282.360162258148
CID:1300713
PubChem ID:965101
Update Time:2025-04-20

Ethanone, 2-[(5-methyl-1H-benzimidazol-2-yl)thio]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-[(5-methyl-1H-benzimidazol-2-yl)thio]-1-phenyl-
    • 2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]-1-phenylethanone
    • Z18444110
    • STL407156
    • AKOS001138557
    • 141075-26-5
    • Inchi: 1S/C16H14N2OS/c1-11-7-8-13-14(9-11)18-16(17-13)20-10-15(19)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,18)
    • InChI Key: RJKFNJRDOCCWCN-UHFFFAOYSA-N
    • SMILES: S(CC(C1C=CC=CC=1)=O)C1=NC2C=CC(C)=CC=2N1

Computed Properties

  • Exact Mass: 282.08282
  • Monoisotopic Mass: 282.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • PSA: 45.75
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